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Compound of Interest

Compound Name: Diethyl (3-oxobutyl)malonate

CAS No.: 4761-26-6

Cat. No.: B042774 Get Quote

Executive Summary & Chemical Profile
Diethyl (3-oxobutyl)malonate (often referred to as diethyl acetylglutarate) is a keto-diester

intermediate typically formed via the Michael addition of diethyl malonate to methyl vinyl

ketone. Unlike simple solvents, this molecule contains dual ester functionalities and a ketone

moiety, making it chemically distinct regarding stability and reactivity.

Effective disposal requires treating this substance not merely as "organic waste" but as a

functionalized ester susceptible to hydrolysis and condensation reactions.
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Property Specification Operational Implication

Chemical Class Keto-Diester (Organic)

Compatible with fuel blending;

incompatible with strong

bases.[1]

Flash Point >93°C (Estimated)*
Combustible (Class IIIB). High

energy content for incineration.

Reactivity Hydrolysis-prone

Do not mix with aqueous basic

waste (risk of exothermic

saponification).

RCRA Status Non-Listed (Characteristic)

Usually managed as D001

(Ignitable) or Non-RCRA

Regulated Organic Liquid

depending on local flashpoint

testing.

Solubility Immiscible in water
Do not dispose of via

sink/drain.

*Note: While specific flash points for this intermediate vary by purity, malonate derivatives

generally exhibit flash points above 90°C. Always treat as combustible.

Waste Stream Classification Logic
Proper segregation is the primary defense against unplanned laboratory incidents. You must

classify Diethyl (3-oxobutyl)malonate into the Non-Halogenated Organic waste stream.

The Scientific Logic:

Halogen Absence: The molecule (

) contains no Chlorine, Bromine, or Fluorine.[2][3] Introducing it into a Halogenated stream
increases disposal costs significantly (often 2-3x) and complicates the incinerator's scrubbing
process.

Calorific Value: As an oxygenated hydrocarbon, it possesses high calorific value, making it

an ideal candidate for Fuel Blending (incineration with energy recovery), the standard
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destruction method for this waste class.

pH Sensitivity: Malonate esters have acidic

-protons (

). Mixing them with highly basic waste (e.g., hydroxide solutions) can initiate deprotonation
and condensation (Claisen-type), leading to heat generation and pressure buildup in sealed
drums.

Visual: Waste Stream Decision Matrix
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Figure 1: Decision logic for segregating malonate ester waste to ensure safety and cost-

efficiency.
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Detailed Disposal Protocol
Phase 1: Pre-Disposal Preparation

Container Selection: Use High-Density Polyethylene (HDPE) or Steel containers. Avoid low-

grade plastics if the waste contains aggressive co-solvents (like THF).

Labeling: Affix a hazardous waste label immediately upon the first addition of waste.[1]

Constituents: Write "Diethyl (3-oxobutyl)malonate" (do not use abbreviations like

"DOM").

Hazard Checkbox: Mark "Irritant" and "Combustible/Flammable."

Phase 2: Transfer Procedure[4]
Fume Hood Operation: Perform all transfers inside a certified chemical fume hood to capture

ester vapors.

Grounding: If transferring more than 4 liters (1 gallon) into a metal drum, attach a grounding

strap to prevent static discharge, as the dielectric constant of organic esters can allow static

accumulation.

Funneling: Use a funnel with a flame arrestor if available.

Closing: Cap the container tightly immediately after use. Never leave a waste funnel inserted

in an open bottle.

Phase 3: Final Handoff
Storage: Store in the "Flammable/Organic" safety cabinet until pickup.

Time Limit: Adhere to the "Satellite Accumulation Area" rules (typically <3 days once full, or

<1 year from start date depending on local regulations).

Spill Management & Emergency Response
In the event of a spill, the high viscosity of malonate derivatives usually limits the spread, but

the slippery nature of the liquid creates a physical hazard.
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Visual: Spill Response Workflow
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Figure 2: Sequential workflow for managing diethyl (3-oxobutyl)malonate spills.

Specific Cleanup Steps:

Absorb: Use vermiculite, clay, or universal absorbent pads. Avoid combustible materials like

sawdust if the spill is mixed with oxidizers.

Wash: Residues of this chemical are oily. Clean the surface with a detergent solution

(surfactant) and water; water alone will not be effective.

Disposal of Debris: All contaminated absorbents must be treated as Solid Hazardous Waste

(contaminated debris), not regular trash.

Regulatory Framework (RCRA & EPA)
While Diethyl (3-oxobutyl)malonate is not explicitly "Listed" (P or U list) under 40 CFR

261.33, it is regulated based on its characteristics.

Ignitability (D001): If the waste mixture has a flash point <60°C (due to other solvents), it is

D001.[5][6] If pure and high-boiling, it may technically be "Non-RCRA Regulated" in some

jurisdictions, but best practice dictates managing it as Class 3 Flammable/Combustible

Liquid.

Toxicity: It does not typically trigger TCLP limits (D004-D043), but it is an aquatic irritant.

Drain Disposal: Strictly prohibited under the Clean Water Act (CWA) due to high Biological

Oxygen Demand (BOD) and immiscibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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